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Compound of Interest

Compound Name: Tanshinoic acid A

Cat. No.: B12393557 Get Quote

Essential Safety and Handling Guide for
Tanshinone IIA
Disclaimer: This document provides guidance on the safe handling of Tanshinone IIA in a

laboratory setting. It is not a substitute for a comprehensive risk assessment, which must be

conducted by qualified personnel for specific laboratory conditions and procedures. Always

consult the most current Safety Data Sheet (SDS) provided by your supplier before use. The

compound "Tanshinoic acid A" is not a standard chemical name; this guide pertains to

Tanshinone IIA, a major active component of Salvia miltiorrhiza.

Hazard Identification and Safety Overview
Tanshinone IIA is a lipophilic diterpene quinone. While Safety Data Sheets indicate that the

substance does not meet the criteria for classification as hazardous under Regulation (EC) No

1272/2008 (CLP), standard laboratory precautions are essential to minimize exposure and

ensure safety[1].

Primary Hazards:

Although not classified as a skin or eye irritant, direct contact should be avoided[1].

Inhalation of dust should be minimized. The enrichment of fine dust may create a dust

explosion hazard[1].
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Symptoms and effects of exposure are not fully known to date[1].

Physical Properties:

Appearance: Red powder[2].

Solubility: Insoluble or slightly soluble in water. Soluble in organic solvents such as

Dimethyl Sulfoxide (DMSO), ethanol, and acetone[3].

Property Data

Appearance Red powder[2]

Molecular Formula C₁₉H₁₈O₃

Molecular Weight 294.3 g/mol [2]

Solubility
Soluble in DMSO, ethanol, acetone;

Insoluble/slightly soluble in water[3].

Stability
The solid material is stable under normal

storage conditions[1].

Solution Stability
Solutions are less stable and should be

prepared fresh before use[4].

Personal Protective Equipment (PPE)
A comprehensive PPE plan is the first line of defense. The following equipment is mandatory

when handling Tanshinone IIA powder or solutions.
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Protection Type Specification Rationale

Eye and Face Protection

Safety goggles with side-

shields, conforming to EN166

or equivalent standards[5].

Protects eyes from splashes

and airborne dust particles.

Hand Protection

Chemical-impermeable gloves

(e.g., nitrile), tested according

to EN 374[5][6].

Prevents direct skin contact.

Body Protection

A standard laboratory coat. For

larger quantities, impervious

clothing is recommended[5].

Protects skin and personal

clothing from contamination.

Respiratory Protection

Not required under normal use

with adequate ventilation. If

dust is generated, use a

particulate filter respirator (e.g.,

EN 143)[1][5].

Prevents inhalation of fine dust

particles.

Operational Plan: Safe Handling and Experimental
Protocol
Adherence to a strict operational plan minimizes risk during handling and experimentation.

3.1. General Handling Precautions:

Ventilation: Always handle Tanshinone IIA in a well-ventilated area. A chemical fume hood is

recommended, especially when handling the powder[1][5].

Avoid Dust: Take measures to avoid the formation of dust. Do not pour the powder from a

height[6][7].

Static Discharge: When handling larger quantities, ground and bond containers and

receiving equipment to prevent static discharge, which can ignite fine dust[1].

Hygiene: Do not eat, drink, or smoke in the work area. Wash hands thoroughly after handling

and before leaving the lab. Remove contaminated clothing before entering eating areas[1].
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3.2. Protocol: Preparation of a Stock Solution This protocol outlines the steps for safely

preparing a stock solution of Tanshinone IIA in DMSO.

Preparation: Designate a specific area for handling, preferably inside a chemical fume hood.

Assemble all necessary equipment (vial of Tanshinone IIA, DMSO, pipettes, vortex mixer,

storage vials).

Don PPE: Put on the required personal protective equipment as detailed in the table above.

Weighing: Carefully weigh the desired amount of Tanshinone IIA powder in a tared container

inside the fume hood or a ventilated balance enclosure to minimize dust dispersion.

Solubilization: Add the appropriate volume of DMSO to the container with the Tanshinone IIA

powder.

Mixing: Securely cap the container and mix using a vortex mixer until the solid is completely

dissolved.

Aliquoting and Storage: Since solutions are unstable, it is recommended to prepare a

concentrated stock solution and store it in small, single-use aliquots at -80°C to avoid

repeated freeze-thaw cycles. The stock solution should ideally be used within two weeks to

one month[4].

Labeling: Clearly label all aliquots with the compound name, concentration, solvent, and date

of preparation.

Cleanup: Clean the work area thoroughly. Dispose of all contaminated consumables as

outlined in the disposal plan.

Spills, Emergency, and First Aid Plan
Immediate and appropriate action is critical in the event of a spill or exposure.

Accidental Release Measures (Spills):

Evacuate: Keep unnecessary personnel away from the spill area[6].

Ventilate: Ensure the area is well-ventilated[1].
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Contain: Prevent the spill from entering drains or waterways[1][6].

Cleanup: For solid spills, avoid raising dust. Gently sweep up the material and place it into

a suitable, labeled container for disposal. Ventilate the affected area after cleanup is

complete[1][2].

First Aid Procedures:

After Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention if symptoms persist[6].

After Skin Contact: Immediately remove contaminated clothing. Wash the affected area

with soap and plenty of water[6].

After Eye Contact: Rinse cautiously with fresh, clean water for at least 15 minutes, holding

the eyelids apart. Remove contact lenses if present and easy to do. Continue rinsing and

consult a physician[1][6].

After Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Never give anything

by mouth to an unconscious person and seek immediate medical attention[6].

Disposal Plan
All waste must be handled and disposed of according to relevant national and local

regulations[1].

Chemical Waste:

Unused Tanshinone IIA and solutions should be collected in a designated, labeled waste

container for chemical waste.

Do not dispose of Tanshinone IIA down the drain[1].

Contaminated Materials:

All consumables that have come into contact with Tanshinone IIA (e.g., pipette tips, gloves,

weighing paper, empty containers) must be disposed of as chemical waste.
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Handle contaminated packages in the same way as the substance itself[1].

Container Disposal:

Completely emptied and cleaned containers may be recycled if local regulations permit[1].

Diagram 1: Safe Handling Workflow for Tanshinone IIA
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Caption: Diagram 1: Safe Handling Workflow for Tanshinone IIA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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